Cas no 1361808-84-5 (4-(Chloromethyl)-3-(difluoromethyl)-5-methylpyridine-2-acetonitrile)

• Product Name: 4-(Chloromethyl)-3-(difluoromethyl)-5-methylpyridine-2-acetonitrile
• CAS No: 1361808-84-5
• MF: C₁₀H₉ClF₂N₂
• MW: 230.641668081284
• CID: 4933574
• Update Time: 2025-06-11

4-(Chloromethyl)-3-(difluoromethyl)-5-methylpyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-3-(difluoromethyl)-5-methylpyridine-2-acetonitrile

• Inchi： 1S/C10H9ClF2N2/c1-6-5-15-8(2-3-14)9(10(12)13)7(6)4-11/h5,10H,2,4H2,1H3
• InChI Key： TZEOMVGJHHTQKW-UHFFFAOYSA-N
• SMILES： ClCC1C(C)=CN=C(CC#N)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 251
• XLogP3: 1.9
• Topological Polar Surface Area: 36.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 4-(Chloromethyl)-3-(difluoromethyl)-5-methylpyridine-2-acetonitrile

Research Brief on 4-(Chloromethyl)-3-(difluoromethyl)-5-methylpyridine-2-acetonitrile (CAS: 1361808-84-5)

The compound 4-(Chloromethyl)-3-(difluoromethyl)-5-methylpyridine-2-acetonitrile (CAS: 1361808-84-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of 4-(Chloromethyl)-3-(difluoromethyl)-5-methylpyridine-2-acetonitrile as a versatile intermediate in the synthesis of novel heterocyclic compounds. Its pyridine core, combined with the reactive chloromethyl and difluoromethyl groups, makes it a valuable building block for the development of pharmacologically active molecules. Researchers have successfully utilized this compound in the synthesis of inhibitors targeting key enzymes involved in inflammatory and oncogenic pathways.

One of the most promising applications of this compound is in the development of kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 4-(Chloromethyl)-3-(difluoromethyl)-5-methylpyridine-2-acetonitrile exhibited potent inhibitory activity against JAK2 and EGFR kinases, which are critical targets in cancer therapy. The study reported IC50 values in the nanomolar range, suggesting high efficacy.

In addition to its role in kinase inhibition, this compound has also been explored for its potential in antimicrobial applications. A recent preprint on bioRxiv detailed the synthesis of novel pyridine-based antimicrobial agents using 4-(Chloromethyl)-3-(difluoromethyl)-5-methylpyridine-2-acetonitrile as a key intermediate. The resulting compounds showed broad-spectrum activity against drug-resistant bacterial strains, including MRSA and ESBL-producing E. coli.

The synthetic pathways for 4-(Chloromethyl)-3-(difluoromethyl)-5-methylpyridine-2-acetonitrile have been optimized in recent years to improve yield and scalability. A 2022 patent (WO2022156789) describes a novel catalytic process that reduces the formation of byproducts and enhances the purity of the final product. This advancement is particularly significant for industrial-scale production.

Despite these promising developments, challenges remain in the clinical translation of compounds derived from 4-(Chloromethyl)-3-(difluoromethyl)-5-methylpyridine-2-acetonitrile. Pharmacokinetic studies indicate that some derivatives exhibit limited bioavailability, necessitating further structural modifications. Ongoing research is focused on improving the ADME (Absorption, Distribution, Metabolism, and Excretion) properties of these molecules.

In conclusion, 4-(Chloromethyl)-3-(difluoromethyl)-5-methylpyridine-2-acetonitrile (CAS: 1361808-84-5) represents a valuable scaffold in medicinal chemistry with diverse therapeutic applications. Continued research into its derivatives and optimization of synthetic methods will likely yield novel drug candidates in the coming years. Future studies should prioritize in vivo efficacy and safety evaluations to bridge the gap between bench and bedside.